Cas no 871544-83-1 ([(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate
• CAS No: 871544-83-1
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5910610
• PubChem ID: 8009507
• Update Time: 2025-10-17

[(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• HMS1767O03
• 871544-83-1
• Z92128112
• AKOS001156515
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 5,6,7,8-tetrahydronaphthalene-2-carboxylate
• 2-((1-Cyanocyclohexyl)amino)-2-oxoethyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate
• starbld0001649
• EN300-26687217
• [(1-cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate
• [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate

• Inchi： 1S/C20H24N2O3/c21-14-20(10-4-1-5-11-20)22-18(23)13-25-19(24)17-9-8-15-6-2-3-7-16(15)12-17/h8-9,12H,1-7,10-11,13H2,(H,22,23)
• InChI Key： ZVLBHVWHBGHVPJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)CCCC2)=O)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.2Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate

[(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 871544-83-1)

[(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 871544-83-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexyl derivatives and is characterized by its cyclohexyl ring and naphthalene moiety, which contribute to its pharmacological properties.

The structure of [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate is particularly noteworthy. The cyclohexyl ring with a cyano group and the tetrahydro-naphthalene moiety are key structural elements that influence its chemical reactivity and biological interactions. The presence of the cyano group imparts significant electronic effects, while the tetrahydro-naphthalene scaffold provides a rigid, lipophilic framework that can facilitate binding to specific biological targets.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate exhibits promising anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate has also shown potential as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to cell survival and proliferation.

The pharmacokinetic profile of [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate has been investigated in several animal models. Results indicate that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for the liver and kidneys. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

In terms of safety, preclinical toxicology studies have shown that [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate is well tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate involves a multi-step process that typically begins with the preparation of the cyclohexyl cyanide derivative. This intermediate is then coupled with a protected tetrahydro-naphthalene carboxylic acid using standard coupling reactions such as those mediated by HATU or EDC·HCl. The final step involves deprotection to yield the desired product.

The application of this compound extends beyond pharmaceuticals. It has also been explored for use in materials science due to its unique physical properties. For example, its rigid molecular structure makes it suitable for incorporation into polymer matrices to enhance mechanical strength and thermal stability. Additionally, its lipophilic nature allows it to be used as a surfactant or emulsifier in various formulations.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 871544-83-1) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development.